Cas no 446046-86-2 (Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate)

• Product Name: Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate
• CAS No: 446046-86-2
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• MDL: MFCD03260861
• CID: 4714379
• Update Time: 2025-05-25

Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(2,3-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
• Oprea1_069325
• methyl 2-(2,3-dimethyl-N-(4-methylphenyl)sulfonylanilino)acetate
• glycine, N-(2,3-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]-, methyl ester
• Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate

• MDL： MFCD03260861
• Inchi： 1S/C18H21NO4S/c1-13-8-10-16(11-9-13)24(21,22)19(12-18(20)23-4)17-7-5-6-14(2)15(17)3/h5-11H,12H2,1-4H3
• InChI Key： WTVWFXYFNKHZFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)OC)C1C=CC=C(C)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 520
• Topological Polar Surface Area: 72.1

Additional information on Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate

Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate: A Comprehensive Overview

Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 446046-86-2) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate structure consists of a glycine backbone substituted with a methyl group and a sulfonyl group attached to two aromatic rings. The sulfonyl group plays a crucial role in the compound's reactivity and functionality.

Recent studies have highlighted the potential of Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate as a precursor for synthesizing bioactive molecules. Researchers have explored its application in drug design, particularly in the development of inhibitors for specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are targets for cancer therapy.

The synthesis of Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate involves multi-step reactions, including nucleophilic substitution and coupling reactions. A novel approach reported in Organic Process Research & Development (2023) utilizes microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes the use of hazardous solvents, aligning with green chemistry principles.

In terms of applications, Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate has shown promise in agrochemicals as a component in herbicides and fungicides. Its ability to inhibit key enzymes in plant pathogens makes it a valuable candidate for crop protection. Additionally, its role as an intermediate in the synthesis of advanced materials, such as polyamides and polyurethanes, has been explored in recent polymer chemistry research.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate with high accuracy. Molecular dynamics simulations conducted by a team at Stanford University revealed that the compound exhibits favorable solubility and permeability profiles, making it suitable for oral drug delivery systems.

The environmental impact of Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate has also been a focus of recent studies. A 2023 report by the European Chemicals Agency (ECHA) assessed its biodegradability and toxicity to aquatic organisms. The findings suggest that under controlled conditions, the compound undergoes rapid biodegradation without posing significant risks to aquatic ecosystems.

In conclusion, Methyl N-(2,3-dimethylphenyl)-N-(4-methylphenyl)sulfonylglycinate is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.